Cas no 2229527-30-2 (tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate
• CAS No: 2229527-30-2
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 5827202
• PubChem ID: 165706821
• Update Time: 2025-10-20

tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate
• 2229527-30-2
• EN300-1871739
• tert-butyl N-[2-(but-3-yn-1-yl)-4-chlorophenyl]carbamate

• Inchi： 1S/C15H18ClNO2/c1-5-6-7-11-10-12(16)8-9-13(11)17-14(18)19-15(2,3)4/h1,8-10H,6-7H2,2-4H3,(H,17,18)
• InChI Key： OAXGEYOMTJVTOI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCC#C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.1026065g/mol
• Monoisotopic Mass: 279.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate (CAS No. 2229527-30-2)

The compound tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate (CAS No. 2229527-30-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group, but-3-yn-1-yl side chain, and 4-chlorophenyl moiety, make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for more complex molecules.

One of the key reasons for the growing interest in tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate is its versatility in coupling reactions, such as Sonogashira and Suzuki-Miyaura cross-coupling. These reactions are pivotal in creating carbon-carbon bonds, which are fundamental in constructing bioactive compounds. The presence of the but-3-yn-1-yl group allows for further functionalization, enabling chemists to tailor the molecule for specific applications.

In recent years, the demand for tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate has surged due to its role in developing novel therapeutics. For instance, it has been explored in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The 4-chlorophenyl segment contributes to the molecule's ability to interact with biological targets, enhancing its efficacy in medicinal chemistry.

Another area where tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate shows promise is in agrochemical research. Its structural components, particularly the chlorophenyl group, are often found in pesticides and herbicides. Researchers are investigating its potential to improve crop protection agents, addressing global challenges such as food security and sustainable agriculture.

The synthesis of tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and palladium-catalyzed couplings. These methods ensure high purity and yield, which are essential for industrial-scale production. Advanced analytical techniques, such as NMR and HPLC, are employed to characterize the compound, ensuring its quality and consistency.

Environmental and safety considerations are also paramount when working with tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its stability. Researchers are increasingly focusing on green chemistry approaches to minimize waste and reduce the environmental impact of its synthesis.

In the context of current trends, tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate aligns with the growing emphasis on precision medicine and targeted therapies. Its modular design allows for customization, making it a valuable tool in the development of next-generation pharmaceuticals. Additionally, its applications in agrochemistry resonate with the global push for sustainable and eco-friendly solutions.

For those seeking more information about tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate, common queries include its solubility, stability under various conditions, and compatibility with other reagents. These questions highlight the compound's practical relevance in laboratory and industrial settings. Addressing these concerns can help researchers optimize its use in their workflows.

In summary, tert-butyl N-2-(but-3-yn-1-yl)-4-chlorophenylcarbamate (CAS No. 2229527-30-2) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical fields. Its unique structure and reactivity make it a cornerstone in synthetic chemistry, driving innovation across multiple industries. As research continues to uncover new applications, its importance is expected to grow, solidifying its place in the scientific community.